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Introduction

N-Vinylacetamide (NVA) is a non-ionic, amphiphilic vinyl monomer that has garnered
significant interest in polymer chemistry and material science.[1] Its unique structure, featuring
both a vinyl group susceptible to radical polymerization and a hydrophilic acetamide group,
allows for the synthesis of polymers with tailored properties.[2][3] Poly(N-vinylacetamide)
(PNVA) and its copolymers are explored for a wide range of applications, including in
biomedical hydrogels, drug delivery systems, adhesives, and coatings, owing to their high
water solubility, thermal stability, and biocompatibility.[2][3] A thorough understanding of the
fundamental physical properties of the NVA monomer is critical for its effective polymerization
and the subsequent development of novel materials. This guide provides an in-depth overview
of the core physical characteristics of N-Vinylacetamide, complete with standardized
experimental protocols for their determination.

Core Physical and Chemical Properties
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A summary of the key physical and chemical properties of N-Vinylacetamide is presented
below. These values represent a consolidation of data from various sources and provide a

baseline for material characterization.

Property Value
IUPAC Name N-Ethenylacetamide
NVA, N-Ethenylacetamide, Acetamide, N-
Synonyms
ethenyl-
CAS Number 5202-78-8
Molecular Formula C4H7NO
Molecular Weight 85.10 g/mol
White to light yellow crystalline solid or
Appearance

powder[1][2][3][4][5]

Quantitative Physical Data

The following tables provide specific quantitative data for the physical properties of N-
Vinylacetamide, crucial for handling, processing, and quality control.

Table 1: Thermal Properties

Parameter Value Notes
Melting Point 51-55 °C[1][4][51[6][7]
at 1.33 kPa (10 mmHg)[1][3][4
Boiling Point 96 °C ( oHislAl
(51061171
Flash Point 108-113 °C[1][6][7] Closed-cup method|[6]

Table 2: Density and Refractive Index
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Parameter Value Conditions
Specific Gravity 1.05 at 20 °C (Solid)[5][6]
0.946 at 55 °C (Liquid)[5][6]

Predicted Density 0.890 £ 0.06 g/cm3

Refractive Index Data not available

Table 3: Solubility Profile

N-Vinylacetamide is highly soluble in water and a range of common organic solvents.[1][2][4]

Solvent Solubility
Water Soluble[1][2][4][7]
Acetone Soluble[1][2][4]
Methanol Soluble[2][4]
Ethanol Soluble

Esters Soluble[1][2]
Ethers Soluble[1]
Aromatic Hydrocarbons Soluble[1]

A more detailed quantitative solubility profile in various solvents at different temperatures is
provided below, expressed as grams of NVA dissolved in 100 grams of solvent.[5]
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Solvent at 10 °C ( g/100g) at 25 °C ( g/100g) at 40 °C ( g/100g)
Water - 880

Ethyl Alcohol 140 240 500

Acetone 110 270 520

Toluene 20 90 300

Ethyl Acetate 70 140 340

Experimental Protocols

The following section details the methodologies for determining the key physical properties of
N-Vinylacetamide, based on established international standards.

Determination of Melting Range
This protocol is adapted from the ASTM E324 standard test method.[8][9]

o Principle: The melting point is determined by packing the substance into a capillary tube and
heating it at a controlled rate in a calibrated apparatus. The temperatures at which melting
begins (initial melting point) and is complete (final melting point) define the melting range. A
narrow melting range is indicative of high purity.[9][10]

e Apparatus:

o Melting point apparatus (e.g., Mel-Temp or similar) with a heating block and temperature

controller.
o Calibrated thermometer or digital temperature probe.
o Glass capillary tubes (sealed at one end).
e Procedure:

o Sample Preparation: Ensure the N-Vinylacetamide sample is completely dry and in a fine
powdered form. If necessary, gently crush any coarse crystals in a mortar.[11]
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o Capillary Loading: Press the open end of a capillary tube into the powdered sample,
trapping a small amount. Tap the sealed end of the tube on a hard surface to pack the
sample down to a height of 2-4 mm.[12]

o Measurement:

Place the loaded capillary into the heating block of the melting point apparatus.

» Heat the block rapidly to a temperature approximately 10-15 °C below the expected
melting point of NVA (54 °C).

» Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.
» Record the temperature (T1) when the first drop of liquid becomes visible.

» Continue heating at the slow rate and record the temperature (T2) when the last solid
particle melts completely.

o Reporting: The melting range is reported as T1 to T2. For high accuracy, perform the
measurement in triplicate and report the average range.

Determination of Boiling Point at Reduced Pressure

This protocol is a general laboratory method, as standard methods like ASTM D1120 are
designed for atmospheric pressure.[2][6][13] NVA's boiling point is reported at 10 mmHg,
necessitating a vacuum distillation setup.

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding pressure. For substances that may decompose at their atmospheric boiling
point, the determination is performed under reduced pressure.

e Apparatus:

o Short-path distillation apparatus or a small-scale distillation setup including a round-bottom
flask, distillation head with a thermometer port, condenser, and receiving flask.

o Vacuum pump and pressure gauge (manometer).
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o Heating mantle with a magnetic stirrer.
o Boiling chips or a magnetic stir bar.
o Calibrated thermometer.

e Procedure:

o Setup: Place a small sample of N-Vinylacetamide (a few milliliters, melted) and a boiling
chip into the round-bottom flask. Assemble the distillation apparatus, ensuring all joints are
properly sealed.

o Evacuation: Connect the apparatus to the vacuum pump and carefully reduce the
pressure until it stabilizes at the target pressure (10 mmHg).

o Heating: Begin heating the sample gently while stirring.

o Equilibrium: Increase the temperature slowly until a steady reflux of condensate is
observed on the thermometer bulb. The temperature should remain constant during
boiling.

o Measurement: Record the stable temperature as the boiling point at the measured
pressure.

o Shutdown: After the measurement, remove the heat source and allow the apparatus to
cool completely before slowly re-introducing air to the system.

Determination of Density (Solid)

This protocol is based on methods described in OECD Guideline 109 for solids.[3][14][15]

e Principle: The air comparison pycnometer determines the volume of a solid by measuring the
pressure change of a known quantity of gas (usually helium or air) in a calibrated chamber,

with and without the sample present. The density is calculated from the measured volume
and the sample's mass.

e Apparatus:
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o Air comparison pycnometer.
o Analytical balance.
e Procedure:

o Calibration: Calibrate the pycnometer according to the manufacturer's instructions using a
standard object of known volume.

o Mass Measurement: Accurately weigh a sample of solid N-Vinylacetamide using an
analytical balance.

o Volume Measurement: Place the weighed sample into the sample chamber of the
pycnometer. Seal the chamber and perform the volume measurement as per the
instrument's operating procedure. This typically involves pressurizing the chamber and
measuring the pressure after expansion into a reference chamber.

o Calculation: The instrument's software typically calculates the volume directly. The density
(p) is calculated using the formula: p = mass / volume

o Reporting: Report the density in g/cm?3 at the measurement temperature (e.g., 20 °C).

Determination of Water Solubility

This protocol follows the "Flask Method" from OECD Guideline 105, suitable for substances
with solubilities above 10-2 g/L.[16]

o Principle: A supersaturated solution of the substance in water is prepared at a temperature
slightly above the test temperature. It is then allowed to equilibrate at the test temperature for
a sufficient period, after which the concentration of the substance in the aqueous phase is
determined by a suitable analytical method.

e Apparatus:
o Constant temperature water bath or shaker.

o Glass flasks with stoppers.
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o Analytical balance.
o Centrifuge (if necessary).

o Analytical instrument for concentration measurement (e.g., HPLC, GC, or UV-Vis
Spectrophotometer).

e Procedure:

o Preparation: Add an excess amount of N-Vinylacetamide to a flask containing a known
volume of distilled water. The amount should be sufficient to create a saturated solution
with visible excess solid.

o Equilibration: Stopper the flask and place it in a constant temperature shaker bath set to
20 °C (or the desired test temperature). Agitate the mixture for at least 24 hours to ensure
equilibrium is reached. A preliminary test can determine the minimum time required.[16]

o Phase Separation: After equilibration, stop the agitation and allow the mixture to stand at
the test temperature for another 24 hours to allow undissolved solid to settle. If necessary,
centrifuge the sample at the test temperature to separate the solid phase.

o Sampling & Analysis: Carefully withdraw an aliquot of the clear, supernatant aqueous
solution. Analyze the concentration of N-Vinylacetamide in the aliquot using a pre-
calibrated analytical method.

o Reporting: Report the water solubility as the average concentration from at least three
replicate determinations.

Visualization of Characterization Workflow

For a comprehensive analysis of a chemical substance like N-Vinylacetamide, a structured
workflow is essential. The following diagram illustrates a logical sequence for physical and
chemical characterization.

Caption: Logical workflow for the physical characterization of N-Vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b7823231?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

